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Compound of Interest

Compound Name: P163-0892

Cat. No.: B11190360 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This guide provides detailed procedures for the safe disposal

of P163-0892, a product identified as containing Polyquaternium-11 (CAS No. 53633-54-8).

Adherence to these guidelines is essential to mitigate risks and ensure compliance with safety

regulations.

Immediate Safety and Disposal Overview
P163-0892 is classified as toxic to aquatic life with long-lasting effects[1]. Therefore, it is

imperative to prevent its release into the environment[1]. The primary disposal method involves

consigning the material to a licensed professional waste disposal service or a chemical

incinerator equipped with an afterburner and scrubber[2].

Key Safety Precautions:

Avoid inhalation of dusts[1].

Prevent contact with skin, eyes, and clothing[2].

In case of a spill, collect the spillage to prevent environmental contamination[1].

Always wear appropriate personal protective equipment (PPE), including protective gloves

and chemical safety goggles[2].
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Quantitative Data Summary
The following table summarizes key quantitative and qualitative data related to the disposal

and handling of P163-0892.

Parameter Value/Instruction Source

Chemical Name

2-Methyl-2-propenoic acid 2-

(dimethylamino)ethyl ester,

polymer with 1-ethenyl-2-

pyrrolidinone, compd. with

diethyl sulfate

(Polyquaternium-11)

[1]

CAS Number 53633-54-8 [1]

Environmental Hazard
Toxic to aquatic life with long-

lasting effects (Category 2)
[1]

Primary Disposal Method

Dispose of contents/container

to an approved waste disposal

plant

[1]

Alternative Disposal

Mix with a combustible solvent

and burn in a chemical

incinerator with an afterburner

and scrubber

[2]

Spill Containment

Cover drains. Collect, bind,

and pump off spills. Take up

dry and dispose of properly.

[1]

First Aid: Eye Contact
Rinse with plenty of water.

Remove contact lenses.
[1]

First Aid: Swallowing

Make victim drink water (two

glasses at most). Consult a

doctor if feeling unwell.

[1]

Experimental Protocols: Spill Cleanup Procedure
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In the event of a spill, follow this detailed protocol for cleanup and disposal:

Evacuate and Secure the Area: Evacuate the danger area and ensure only trained personnel

are involved in the cleanup[1].

Ventilate the Area: If applicable, ensure the area is well-ventilated[2].

Don Personal Protective Equipment (PPE): Wear appropriate PPE, including respiratory

protection, chemical safety goggles, and protective gloves[2].

Contain the Spill: Cover drains to prevent the material from entering waterways[1].

Absorb the Material: For liquid spills, absorb the material on sand or vermiculite[2]. For solid

spills, take up the material dry to avoid generating dust[1].

Collect the Waste: Place the absorbed or collected material into closed containers for

disposal[2].

Decontaminate the Area: Clean the affected area thoroughly[1]. Wash the spill site after

material pickup is complete[2].

Dispose of Waste: Dispose of the collected waste and contaminated materials through a

licensed professional waste disposal service, following all federal, state, and local

environmental regulations[2].

Disposal Workflow
The following diagram illustrates the step-by-step logical workflow for the proper disposal of

P163-0892.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/Aldrich/190888?userType=undefined
https://pdf.dutscher.com/doc/P/P0/P04/P04-92500/P04-92500_FDSen.PDF
https://pdf.dutscher.com/doc/P/P0/P04/P04-92500/P04-92500_FDSen.PDF
https://www.sigmaaldrich.com/SG/en/sds/Aldrich/190888?userType=undefined
https://pdf.dutscher.com/doc/P/P0/P04/P04-92500/P04-92500_FDSen.PDF
https://www.sigmaaldrich.com/SG/en/sds/Aldrich/190888?userType=undefined
https://pdf.dutscher.com/doc/P/P0/P04/P04-92500/P04-92500_FDSen.PDF
https://www.sigmaaldrich.com/SG/en/sds/Aldrich/190888?userType=undefined
https://pdf.dutscher.com/doc/P/P0/P04/P04-92500/P04-92500_FDSen.PDF
https://pdf.dutscher.com/doc/P/P0/P04/P04-92500/P04-92500_FDSen.PDF
https://www.benchchem.com/product/b11190360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11190360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: P163-0892 Waste Generated

Don Appropriate PPE
(Gloves, Goggles)

Segregate from General Waste

Place in a Labeled, Sealed
Hazardous Waste Container

Spill Occurs

Store in a Designated
Hazardous Waste AreaFollow Spill Cleanup Protocol

Yes No

Arrange for Pickup by a
Licensed Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of P163-0892.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11190360?utm_src=pdf-body-img
https://www.benchchem.com/product/b11190360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11190360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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